3-[(Furan-2-yl)methyl]-2-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-(furan-2-ylmethyl)-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C20H14N4O3S2/c25-19-14-6-1-2-7-15(14)21-20(24(19)11-13-5-3-9-26-13)29-12-17-22-18(23-27-17)16-8-4-10-28-16/h1-10H,11-12H2
• InChI Key: CBBCPLVZTSPHLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=NC(=NO3)C4=CC=CS4)CC5=CC=CO5
• Molecular Formula: C20H14N4O3S2
• Molecular Weight: 422.5 g/mol

Description

3-[(Furan-2-yl)methyl]-2-({[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C20H14N4O3S2 and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds synthesized from furan-2-carbohydrazide, which share structural motifs with the compound , have demonstrated antimicrobial activities. The creation of azole derivatives, including triazole and oxadiazole rings, suggests potential application in fighting bacterial and fungal infections. For instance, azole derivatives obtained from furan-2-carbohydrazide showed activity against various microorganisms, indicating a promising avenue for developing new antimicrobial agents (Başoğlu et al., 2013).

Synthesis and Chemical Reactions

Research into the synthesis of substituted tetrahydroquinoline-3-carbonitriles from furfural and thiophene-2-carbaldehyde provides insights into the chemical behavior and potential reactivity of similar compounds. This knowledge could be applied in designing novel molecules with tailored properties for various scientific applications (Dyachenko et al., 2015).

Antituberculosis and Cytotoxicity Studies

Derivatives similar to the queried compound have been synthesized and evaluated for their in vitro activity against Mycobacterium tuberculosis and for cytotoxic effects. This suggests potential applications in developing new antituberculosis agents and exploring their safety profile (Chitra et al., 2011).

Vasodilator Action and Biological Activities

The vasodilator action of furoxans, a class related to oxadiazoles, has been studied, revealing their potential as prodrugs to increase cyclic GMP levels via the formation of nitric oxide. This mechanism may offer insights into designing new therapeutic agents with vasodilatory properties (Feelisch et al., 1992).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds, including those containing furazan and oxadiazole rings, for medicinal chemistry applications has been explored. These compounds have shown potential in drug development programs, underscoring the utility of heterocyclic chemistry in discovering new therapeutic agents (Mancini et al., 2021).